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Compound of Interest

Compound Name:
2-methyl-N-(3-

methylbutyl)cyclohexan-1-amine

Cat. No.: B13279523

Get Quote

CAS Registry Number: 1019571-80-2[1][2]

Executive Summary & Chemical Identity
2-methyl-N-(3-methylbutyl)cyclohexan-1-amine is a secondary amine building block

characterized by a lipophilic cyclohexane ring substituted with a methyl group at the C2

position and an isopentyl (3-methylbutyl) chain on the nitrogen. This steric bulk and lipophilicity

make it a high-value intermediate in the synthesis of pharmaceutical agents targeting CNS

receptors (e.g., NMDA antagonists, sigma receptors) and as a specialized corrosion inhibitor or

rubber accelerator.

This guide provides a comprehensive technical breakdown of the molecule, focusing on its

synthesis via reductive amination, stereochemical considerations, and handling protocols.
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Property Specification

CAS Number 1019571-80-2

IUPAC Name 2-methyl-N-(3-methylbutyl)cyclohexan-1-amine

Synonyms
N-Isoamyl-2-methylcyclohexylamine; N-(3-

methylbutyl)-2-methylcyclohexanamine

Molecular Formula C₁₂H₂₅N

Molecular Weight 183.34 g/mol

SMILES CC(C)CCNC1CCCCC1C

InChIKey
Predicted based on structure (Specific key

varies by isomer mixture)

LogP (Predicted) ~3.8 - 4.2 (Highly Lipophilic)

pKa (Predicted) ~10.5 (Typical secondary amine)

Synthetic Methodology: Reductive Amination
While available from catalog suppliers, the de novo synthesis of this compound is frequently

required in drug discovery to access specific stereoisomers or isotopically labeled variants. The

industry-standard approach is the Reductive Amination of 2-methylcyclohexanone with

isoamylamine.

Reaction Design & Causality
The choice of reducing agent is critical.

Avoid: Sodium Cyanoborohydride (

). While effective, it generates toxic cyanide byproducts and requires pH control.

Select:Sodium Triacetoxyborohydride (STAB,

).
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Reasoning: STAB is mild and selective for imines over ketones. It does not reduce the

ketone starting material as quickly as the imine forms, preventing the formation of the

alcohol side-product (2-methylcyclohexanol).

Synthetic Pathway Visualization
The following diagram outlines the reaction mechanism and critical decision nodes.
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Figure 1: Step-wise reductive amination pathway utilizing Sodium Triacetoxyborohydride

(STAB).

Detailed Experimental Protocol
Scale: 10 mmol Reagents:

2-Methylcyclohexanone (1.12 g, 10 mmol)

Isoamylamine (0.87 g, 10 mmol)

Sodium Triacetoxyborohydride (STAB) (3.18 g, 15 mmol)

Acetic Acid (glacial, 10 mmol - catalytic/stoichiometric)

1,2-Dichloroethane (DCE) or THF (anhydrous, 30 mL)
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Procedure:

Imine Formation: In a dry round-bottom flask under Nitrogen, dissolve 2-

methylcyclohexanone and isoamylamine in DCE (30 mL).

Activation: Add Acetic Acid (0.6 mL). Stir at room temperature for 30–60 minutes to establish

the imine equilibrium. Note: Adding molecular sieves (4Å) can drive this equilibrium by

removing water.

Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.

Scientific Rationale: Portion-wise addition prevents exotherms and ensures the reducing

agent is available as the imine forms.

Reaction: Allow to warm to room temperature and stir overnight (12–16 hours).

Quench: Quench carefully with saturated aqueous

(30 mL). Gas evolution (

) will occur.

Workup: Extract with Dichloromethane (DCM) (3 x 20 mL). Combine organics, dry over

, filter, and concentrate in vacuo.

Purification: The crude oil is usually >90% pure. If necessary, purify via flash column

chromatography (Silica gel; Eluent: 5% MeOH in DCM with 1%

to prevent tailing).

Stereochemical Analysis (The "Trustworthiness"
Pillar)
The presence of the methyl group at C2 and the amine at C1 creates two diastereomeric

possibilities: cis and trans.
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Thermodynamic Control: In the reductive amination of substituted cyclohexanones, the

hydride approaches from the less hindered face.

2-Methylcyclohexanone Specifics:

The methyl group induces steric strain.

The Trans isomer (diequatorial conformation) is generally thermodynamically favored.

However, the Cis isomer (axial-equatorial) may form depending on the specific reducing

agent and solvent.

Self-Validating Check: Use 1H NMR to determine the ratio. The C1-H proton (alpha to

nitrogen) typically shows a larger coupling constant (

) in the trans-isomer compared to the cis-isomer (

).

Analytical Characterization Workflow
To ensure the integrity of the synthesized compound, the following validation logic must be

applied.
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Figure 2: Quality Control Decision Tree for validation of structure.

Expected Analytical Data
1H NMR (400 MHz, CDCl3):

0.88–0.92 (d, 6H, Isopropyl

).

0.95–1.05 (d, 3H, Ring

).

2.3–2.6 (m, 3H,

and

).
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Mass Spectrometry: ESI+ m/z calc for

: 184.20; found 184.2.

Safety & Handling
This compound is a secondary amine and should be treated as Corrosive and an Irritant.

Hazard Class Precaution

Skin Corrosion/Irritation

Wear nitrile gloves (double gloving

recommended). Causes burns on prolonged

contact.

Eye Damage
Wear safety goggles. Risk of corneal damage

due to basicity.

Storage

Store under inert atmosphere (Nitrogen/Argon)

in a cool, dry place. Amines absorb

from air to form carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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